Cas no 5733-87-9 (Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 5733-87-9
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 46131
• PubChem ID: 12896001
• Update Time: 2025-09-19

Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-5-oxopyrrolidine-3-carboxylate
• 1-benzyl-5-oxopyrrolidine-3-carboxamide
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(phenylmethyl)-, ethyl ester
• 1-Benzyl-2-pyrrolidon-4-carbonsaeure-ethylester
• 1-benzyl-3-(ethoxycarbonyl)-5-pyrrolidinone
• 1-Benzyl-3-ethoxycarbonyl-pyrrolidon-(5)
• 1-Benzyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester
• 1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
• I01-9364
• ETHYL1-BENZYL-5-OXOPYRROLIDINE-3-CARBOXYLATE
• AKOS005132886
• FT-0714848
• DTXSID20512498
• 5733-87-9
• A831399
• DB-014780
• Ethyl1-benzyl-5-oxopyrrolidine-3-carboxylate

• MDL： MFCD11865372
• Inchi： 1S/C14H17NO3/c1-2-18-14(17)12-8-13(16)15(10-12)9-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： PYAXFXNAKPDEPV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(N(CC2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2

Experimental Properties

• PSA: 46.61000
• LogP: 1.53610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines